Cas no 49827-06-7 (methyl 2-(tert-butylsulfanyl)acetate)

• Product Name: methyl 2-(tert-butylsulfanyl)acetate
• CAS No: 49827-06-7
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 2131412
• PubChem ID: 545212
• Update Time: 2025-04-21

methyl 2-(tert-butylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(tert-butylsulfanyl)acetate
• 49827-06-7
• SCHEMBL7303460
• G41572
• Methyl 2-(t-butylthio)acetate
• DB-370712
• methyl 2-tert-butylsulfanylacetate
• ZBA82706
• Acetic acid, 2-[(1,1-dimethylethyl)thio]-, methyl ester
• AKOS008902909
• CS-0230561
• Z17298529
• methyl2-(tert-butylsulfanyl)acetate
• EN300-104475
• Acetic acid, [(1,1-dimethylethyl)thio]-, methyl ester
• VBZFRTVFDDLFJG-UHFFFAOYSA-N
• Methyl (tert-butylsulfanyl)acetate #

• Inchi： 1S/C7H14O2S/c1-7(2,3)10-5-6(8)9-4/h5H2,1-4H3
• InChI Key： VBZFRTVFDDLFJG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 162.07145086Da
• Monoisotopic Mass: 162.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų